Cas no 1245898-81-0 (3-bromo-2-(tert-butoxy)pyridine)

• Product Name: 3-bromo-2-(tert-butoxy)pyridine
• CAS No: 1245898-81-0
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• MDL: MFCD14651779
• CID: 2901043
• PubChem ID: 61373747
• Update Time: 2024-11-07

3-bromo-2-(tert-butoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-tert-butoxypyridine
• 3-bromo-2-(tert-butoxy)pyridine
• 1245898-81-0
• EN300-300010
• WLZ3090
• MFCD14651779
• E84441
• GTJSSGQXULGMLK-UHFFFAOYSA-N
• Pyridine, 3-bromo-2-(1,1-dimethylethoxy)-
• AKOS010631413
• 3-bromo-2-[(2-methylpropan-2-yl)oxy]pyridine
• SCHEMBL482170

• MDL： MFCD14651779
• Inchi： 1S/C9H12BrNO/c1-9(2,3)12-8-7(10)5-4-6-11-8/h4-6H,1-3H3
• InChI Key： GTJSSGQXULGMLK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1OC(C)(C)C

Computed Properties

• Exact Mass: 229.01000
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 3.02140